1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid

• IUPAC Name: 1-[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C20H20N2O8S/c1-30-17-7-4-15(19(23)13-2-5-16(6-3-13)22(26)27)12-18(17)31(28,29)21-10-8-14(9-11-21)20(24)25/h2-7,12,14H,8-11H2,1H3,(H,24,25)
• InChI Key: SFFUSYJIVBNEAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)N3CCC(CC3)C(=O)O
• Molecular Formula: C20H20N2O8S
• Molecular Weight: 448.4 g/mol

Description

1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid, also known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. MNPA is a sulfonamide derivative that has a piperidine carboxylic acid moiety attached to a phenyl ring, which contains a nitrobenzoyl group and a methoxy group.

Mechanism of Action

The mechanism of action of 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid is not fully understood, but it is believed to involve the modulation of ion channels and receptors that are involved in neurotransmitter release and synaptic plasticity. 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has been shown to interact with voltage-gated calcium channels, which are responsible for regulating the release of neurotransmitters from presynaptic terminals. 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has also been shown to interact with G protein-coupled receptors, which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid are complex and depend on various factors, such as the dose, route of administration, and target tissue. 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has been shown to enhance the release of dopamine and serotonin, which can lead to an increase in mood, motivation, and cognitive function. 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has also been shown to have anti-inflammatory and anti-cancer properties, which can be attributed to its ability to modulate various cellular processes.

Advantages and Limitations for Lab Experiments

1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has several advantages for use in lab experiments, including its high potency, selectivity, and stability. 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid can be easily synthesized in large quantities, which makes it a cost-effective compound for use in various assays. However, 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has some limitations, such as its limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid, including the development of new analogs with improved pharmacological properties, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential applications in other fields, such as agriculture and environmental science. Additionally, further studies are needed to elucidate the mechanism of action of 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid can be achieved through a multi-step process that involves the reaction of appropriate starting materials in the presence of suitable reagents and catalysts. One of the commonly used methods for synthesizing 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid is the reaction of 2-methoxy-5-nitrobenzoyl chloride with piperidine-4-carboxylic acid in the presence of a base, followed by the reaction of the resulting intermediate with sulfonyl chloride.

Scientific Research Applications

1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has been investigated as a potential lead compound for the development of new drugs that can target specific diseases, such as cancer and Alzheimer's disease. 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has also been studied for its potential use as a diagnostic tool for detecting certain diseases.
In neuroscience, 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has been investigated for its effects on the central nervous system, particularly on the modulation of neurotransmitter release and synaptic plasticity. 1-{[2-methoxy-5-(4-nitrobenzoyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid has been shown to enhance the release of dopamine and serotonin, which are neurotransmitters that play a crucial role in regulating mood, behavior, and cognition.